![molecular formula C22H29N5O2 B2662697 (3r,5r,7r)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide CAS No. 1004254-03-8](/img/structure/B2662697.png)
(3r,5r,7r)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3r,5r,7r)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C22H29N5O2 and its molecular weight is 395.507. The purity is usually 95%.
BenchChem offers high-quality (3r,5r,7r)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3r,5r,7r)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)adamantane-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research has been conducted on synthesizing novel derivatives that incorporate adamantane, a bulky, rigid moiety known for its ability to enhance the lipophilicity and bioavailability of pharmaceutical compounds. For example, studies have reported the synthesis of new adamantane-containing polyamides with potential applications in materials science due to their high thermal stability and mechanical strength (Chern et al., 1998). Similarly, novel synthesis pathways have been explored to create adamantane derivatives with potential antimicrobial and anti-inflammatory activities (Kadi et al., 2007).
Antimicrobial and Anti-inflammatory Properties
Adamantane derivatives have been evaluated for their antimicrobial properties, with some compounds showing significant activity against bacteria such as Staphylococcus aureus and Bacillus subtilis. This highlights the potential of adamantane-based compounds in developing new antibacterial agents (El-Emam et al., 2012). Additionally, certain adamantane-containing compounds have demonstrated anti-inflammatory activities, offering a promising avenue for the development of new anti-inflammatory drugs (Kadi et al., 2007).
Anticancer and Anti-lipoxygenase Agents
There's ongoing research into the anticancer properties of adamantane derivatives. Some compounds have been synthesized and evaluated for their potential as anticancer agents, showing promising results against certain cancer cell lines. This opens up possibilities for the development of novel anticancer therapies based on adamantane derivatives (Rahmouni et al., 2016). Additionally, some adamantane-based compounds have been studied for their anti-5-lipoxygenase activity, which could have implications in treating conditions associated with inflammation and oxidative stress (Rahmouni et al., 2016).
properties
IUPAC Name |
N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N5O2/c1-3-4-17-9-19(28)25-21(23-17)27-18(5-13(2)26-27)24-20(29)22-10-14-6-15(11-22)8-16(7-14)12-22/h5,9,14-16H,3-4,6-8,10-12H2,1-2H3,(H,24,29)(H,23,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACRCQCXAEWLBDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.